Cas no 105211-00-5 (7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid)

• Product Name: 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid
• CAS No: 105211-00-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD00598861
• CID: 2153690
• PubChem ID: 18545821
• Update Time: 2025-09-28

7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1-indanecarboxylic Acid
• 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic acid
• Z1251352964
• AKOS022359031
• 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylicacid
• EN300-220048
• 1H-Indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-
• 105211-00-5
• N13084
• SCHEMBL7214403
• 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid

• MDL： MFCD00598861
• Inchi： 1S/C11H12O3/c1-14-9-4-2-3-7-5-6-8(10(7)9)11(12)13/h2-4,8H,5-6H2,1H3,(H,12,13)
• InChI Key： YTRPVQNMQBEQTH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(C(=O)O)CC2

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid

Introduction to 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid (CAS No. 105211-00-5)

7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid, identified by the chemical identifier CAS No. 105211-00-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a dihydroindene core substituted with a methoxy group and a carboxylic acid functionality, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of its functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The dihydroindene moiety is a common structural motif found in various natural products and pharmaceuticals, known for its ability to modulate biological pathways through interactions with specific targets. The presence of the methoxy group at the 7-position introduces additional electronic and steric effects, which can influence the compound's reactivity and binding affinity. Furthermore, the terminal carboxylic acid group provides a site for further derivatization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, research has indicated that derivatives of this scaffold could interact with enzymes involved in inflammation and oxidative stress, making them promising candidates for treating chronic inflammatory disorders.

Moreover, the structural features of 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid have made it an attractive starting point for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its binding interactions with biological targets, providing insights into its potential mechanisms of action. These computational approaches have not only validated experimental findings but also guided the design of more potent analogs with improved pharmacokinetic profiles.

The synthesis of 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include cyclization reactions to form the dihydroindene ring system, followed by functional group interconversions to introduce the methoxy and carboxylic acid groups. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production and further derivatization.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Efforts have been made to develop more sustainable methodologies that minimize waste and reduce environmental impact. For example, catalytic processes have been explored to replace traditional stoichiometric methods, thereby enhancing efficiency and reducing hazardous byproducts.

The biological evaluation of 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid has revealed intriguing findings that warrant further investigation. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and differentiation. These effects suggest potential applications in regenerative medicine and cancer therapy. Additionally, preliminary animal studies have shown promising results in models of neurological disorders, indicating that this compound may serve as a lead for developing treatments for conditions such as Alzheimer's disease.

As research continues to uncover new therapeutic possibilities, the role of 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid is likely to expand. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its potential. By combining expertise in medicinal chemistry with cutting-edge biotechnological tools, scientists can accelerate the discovery and development of novel drugs based on this versatile scaffold.

The future prospects for this compound are bright, with ongoing studies focusing on optimizing its pharmacological properties and exploring new applications. As our understanding of disease mechanisms evolves, so too will the opportunities for leveraging compounds like 7-Methoxy-2,3-dihydro-1H-indene-1-carboxylic Acid to address unmet medical needs. The journey from laboratory discovery to clinical application is long and challenging but holds immense promise for improving human health.